N-[4-[[Tert-butyl(dimethyl)silyl]oxymethyl]-1,3-thiazol-2-yl]-4-hydroxy-2-methyl-1,1-dioxo-1lambda6,2-benzothiazine-3-carboxamide

Specification

• CAS No.: 1797982-60-5
• Molecular Formula: C20H27N3O5S2Si
• Molecular Weight: 481.657
• IUPAC Name: N-[4-[[tert-butyl(dimethyl)silyl]oxymethyl]-1,3-thiazol-2-yl]-4-hydroxy-2-methyl-1,1-dioxo-1λ6,2-benzothiazine-3-carboxamide
• Standard InChI: InChI=1S/C20H27N3O5S2Si/c1-20(2,3)31(5,6)28-11-13-12-29-19(21-13)22-18(25)16-17(24)14-9-7-8-10-15(14)30(26,27)23(16)4/h7-10,12,24H,11H2,1-6H3,(H,21,22,25)
• Standard InChI Key: FZZDGAKTURASGE-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)OCC1=CSC(=N1)NC(=O)C2=C(C3=CC=CC=C3S(=O)(=O)N2C)O

Introduction

N-[4-[[Tert-butyl(dimethyl)silyl]oxymethyl]-1,3-thiazol-2-yl]-4-hydroxy-2-methyl-1,1-dioxo-1λ6,2-benzothiazine-3-carboxamide is a complex organic compound with a molecular formula of C20H27N3O5S2Si and a molecular weight of approximately 481.661 g/mol. This compound is not widely documented in mainstream scientific literature, but its structure suggests it may be used in pharmaceutical or chemical synthesis applications due to the presence of thiazole and benzothiazine rings, which are common in bioactive molecules.

Synthesis and Applications

While specific synthesis methods for this compound are not detailed in available literature, compounds with similar structures often involve multi-step syntheses involving the formation of the thiazole and benzothiazine rings separately, followed by their coupling. The TBDMS group can be introduced using tert-butyl(dimethyl)silyl chloride in the presence of a base like imidazole.

Given the complexity and the presence of bioactive ring systems, this compound might be of interest in medicinal chemistry for its potential biological activities, such as antimicrobial or antifungal properties, which are common among thiazole and benzothiazine derivatives.

Safety and Handling

As with many organic compounds, handling N-[4-[[Tert-butyl(dimethyl)silyl]oxymethyl]-1,3-thiazol-2-yl]-4-hydroxy-2-methyl-1,1-dioxo-1λ6,2-benzothiazine-3-carboxamide requires caution. It is not listed in major chemical inventories like the European Inventory of Existing Commercial Chemical Substances (EINECS) or the United States Toxic Substances Control Act (TSCA) Inventory, indicating it may not be widely used or commercially available.